Cas no 106016-80-2 (2H-1,4-Benzothiazin-3(4H)-one, 7,8-dichloro-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 7,8-dichloro-
• CAS No: 106016-80-2
• MF: C₈H₅Cl₂NOS
• MW: 234.102398633957
• CID: 1178797
• Update Time: 2024-08-05

2H-1,4-Benzothiazin-3(4H)-one, 7,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 7,8-dichloro-

• Inchi： 1S/C8H5Cl2NOS/c9-4-1-2-5-8(7(4)10)13-3-6(12)11-5/h1-2H,3H2,(H,11,12)
• InChI Key： ZYVPNYMTBWGZFM-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C(Cl)=CC=C2NC(=O)C1

Computed Properties

• Exact Mass: 232.94705

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 393.7±42.0 °C(Predicted)
• PSA: 29.1
• pka: 11.26±0.20(Predicted)